4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide

• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol
• IUPAC Name: 4-[3-(2-chlorophenyl)propanoylamino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C19H21ClN2O3/c1-25-13-12-21-19(24)15-6-9-16(10-7-15)22-18(23)11-8-14-4-2-3-5-17(14)20/h2-7,9-10H,8,11-13H2,1H3,(H,21,24)(H,22,23)
• InChI Key: ZSYAFZCUPXIKQC-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2Cl

Description

4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide, also known as ML239, is a small molecule that has been studied for its potential therapeutic applications. This compound was first synthesized in 2010 by researchers at the University of Michigan, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes, such as histone deacetylases and proteasomes, which play a role in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide can induce cell death in cancer cells and protect neurons from damage in neurodegenerative diseases. It has also been shown to have anti-inflammatory effects and to inhibit angiogenesis, the process by which new blood vessels are formed.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide in lab experiments is that it is a small molecule, which makes it easier to work with than larger molecules such as proteins. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental conditions.

Future Directions

There are many potential future directions for research on 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide. One area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Another area of interest is its potential use in the treatment of other diseases, such as inflammatory bowel disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide and its effects on different cell types and in different experimental conditions.

Synthesis Methods

The synthesis of 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide involves several steps, starting with the reaction of 2-chlorobenzoyl chloride with 3-aminopropionitrile to form 2-chloro-N-(3-cyanopropyl)benzamide. This compound is then reacted with 2-methoxyethylamine to form 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide has been studied for its potential therapeutic applications in a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In Alzheimer's disease and Parkinson's disease research, 4-{[3-(2-chlorophenyl)propanoyl]amino}-N-(2-methoxyethyl)benzamide has been studied for its potential neuroprotective effects.